5,7-Dichlorooxazolo[5,4-D]pyrimidine

• IUPAC Name: 5,7-dichloro-[1,3]oxazolo[5,4-d]pyrimidine
• InChI: InChI=1S/C5HCl2N3O/c6-3-2-4(11-1-8-2)10-5(7)9-3/h1H
• InChI Key: RLOQLWRJZNTGQX-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(O1)N=C(N=C2Cl)Cl
• Molecular Formula: C5HCl2N3O
• DSSTOX Substance ID: DTXSID001289405
• Molecular Weight: 189.98 g/mol
• CAS RN: 944709-53-9

Description

5,7-Dichlorooxazolo[5,4-D]pyrimidine is a chemical compound with the molecular formula C5HCl2N3O and a molecular weight of 189.99. It is a derivative of the oxazolo[5,4-d]pyrimidine class.

Synthesis Analysis

The synthesis of oxazolo[5,4-d]pyrimidines, including this compound, has been achieved through two main approaches. One approach involves the cyclization of pyrimidine derivatives, resulting in the fused oxazole ring. The other approach involves the condensation of oxazole derivatives, leading to fused pyrimidine rings.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrimidine ring fused with an oxazole ring. The molecule contains two chlorine atoms, three nitrogen atoms, and one oxygen atom.

Physical And Chemical Properties Analysis

This compound has a predicted density of 1.728±0.06 g/cm3 and a predicted pKa of -3.12±0.50.

Future Directions

Oxazolo[5,4-d]pyrimidines, including 5,7-Dichlorooxazolo[5,4-D]pyrimidine, have potential applications in the development of new drugs due to their wide range of biological activities. Future research may focus on the synthesis of novel oxazolo[5,4-d]pyrimidine derivatives and the exploration of their biological activities.